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Compound of Interest

Compound Name: 2,2-Dimethyloctane

Cat. No.: B044098

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dimethyloctane (CAS No. 15869-87-1) is a branched-chain alkane, an isomer of decane,
that holds potential as a valuable tool in various research and development applications.[1] Its
specific physicochemical properties, stemming from its molecular structure, make it a subject of
interest as a reference standard, a component in fuel studies, and a non-polar solvent in
specialized chemical reactions. This technical guide provides a comprehensive overview of the
commercial availability of 2,2-Dimethyloctane, its key technical specifications, and procedural
guidance for its procurement and handling in a research setting.

Commercial Availability and Suppliers

2,2-Dimethyloctane is available as a research chemical from a number of specialized
suppliers. The purity and available quantities can vary, and it is crucial for researchers to select
a supplier that meets the specific requirements of their intended application. Below is a
summary of commercially available options.
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. Purity/Concent Available
Supplier Product Name CAS Number . .
ration Quantities
2,2- 1000 pg/mL in
ESSLAB ] 15869-87-1 ) 1mL
Dimethyloctane isooctane
2,2-
Vulcanchem ) 15869-87-1 Not specified Inquiry required
Dimethyloctane
Simson Pharma 2,2-Dimethyl High quality with ] )
o 15869-87-1 Inquiry required
Limited Octane CoA
Santa Cruz 2,2- . . .
_ ] 15869-87-1 Not specified Inquiry required
Biotechnology Dimethyloctane
2,2- Varies by
Molport ) 15869-87-1 95% )
dimethyloctane supplier
o 2,2-
Apollo Scientific ] 15869-87-1 295% 500mg, 1g
Dimethyloctane
2,2- . : :
LGC Standards 15869-87-1 Not specified Inquiry required

Dimethyloctane

This table is not exhaustive and represents a snapshot of available information. Researchers
are encouraged to contact suppliers directly for the most current product specifications and
availability.

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical properties of 2,2-Dimethyloctane is
essential for its proper use in experimental settings. Key data is summarized below.
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Property Value Source
Molecular Formula C10H22 [1112]
Molecular Weight 142.28 g/mol [1][2]
CAS Number 15869-87-1 [1][2]
Boiling Point 155.0 °C - 156.1°C [31[4]
Density 0.724 - 0.734 glcm3 [4][5]
Flash Point 40.9°C [4]
Refractive Index 1.413 [4]

Spectroscopic data is critical for the verification of the identity and purity of research chemicals.
The following resources provide spectral information for 2,2-Dimethyloctane:

Mass Spectrometry (Electron lonization): Available through the NIST WebBook, providing
fragmentation patterns for structural elucidation.[2]

e Infrared (IR) Spectrum: The NIST WebBook also contains the gas-phase IR spectrum of 2,2-
Dimethyloctane.[6]

e 13C NMR Spectra: PubChem provides information on the 13C NMR spectrum.[7]

e Gas Chromatography (GC): The NIST WebBook includes gas chromatography data, which is
useful for assessing purity and for analytical method development.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of 2,2-
Dimethyloctane are not widely available in peer-reviewed literature, likely due to its
specialized nature. However, a general synthetic approach for branched alkanes can be
adapted. The following is a representative, though not directly cited for this specific molecule,
protocol for the synthesis of a related branched alkane, 2,6-dimethyloctane, which illustrates
the chemical principles that would be involved.

lllustrative Synthesis of a Branched Alkane (Adapted from a protocol for 2,6-Dimethyloctane)[8]
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Reaction: Hydrogenation of a di-substituted alkene precursor.
Materials:

o Alkene precursor (e.g., a dimethyloctene isomer)

o Palladium on carbon (Pd/C) catalyst (5%)

e Solvent (e.g., Tetrahydrofuran or Ethanol)

e Hydrogen gas (H2)

« Filtration apparatus

» Rotary evaporator

e Vacuum distillation setup

Procedure:

 In a suitable reaction vessel, dissolve the alkene precursor in the chosen solvent.[8]
o Carefully add the Pd/C catalyst to the solution.[8]

e The reaction mixture is then subjected to a hydrogen atmosphere, typically in a Parr shaker,
and allowed to react for a set period (e.g., 15-20 hours) at room temperature.[3]

e Upon completion of the reaction, the mixture is filtered to remove the solid catalyst. The filter
cake should be washed with a non-polar solvent like hexane to ensure complete recovery of
the product.[8]

e The solvent is removed from the filtrate using a rotary evaporator.[8]

e The crude product is then purified by vacuum distillation to yield the high-purity branched
alkane.[8]

e The identity and purity of the final product should be confirmed using analytical techniques
such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic
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Resonance (NMR) spectroscopy.[8]

Safety and Handling

2,2-Dimethyloctane is a flammable liquid and vapor. It can also cause serious eye damage.[7]
[9] Appropriate safety precautions must be taken when handling this chemical.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.

o Handling: Use in a well-ventilated area, preferably under a chemical fume hood. Keep away
from heat, sparks, open flames, and other ignition sources. Take precautionary measures
against static discharge.[10]

o Storage: Store in a tightly closed container in a dry and well-ventilated place.[10]
» Disposal: Dispose of contents and container to an approved waste disposal plant.

Researchers should always consult the Safety Data Sheet (SDS) provided by the supplier for
detailed safety and handling information.

Visualized Workflows and Relationships

To aid in the practical application of the information provided, the following diagrams illustrate
key processes and relationships.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/synthesis/2-6-dimethyloctane.htm
https://www.benchchem.com/product/b044098?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Octane_-2_2-dimethyl
https://store.apolloscientific.co.uk/product/22-dimethyloctane
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Procurement and Quality Control Workflow for 2,2-Dimethyloctane
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Procurement and Quality Control Workflow
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lllustrative Synthetic Pathway for a Branched Alkane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyloctane-as-a-research-chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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